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Pharmacokinetic Parameter Tables

Table 1: Key Pharmacokinetic Parameters of Trovafloxacin in Healthy Subjects (Single Dose) [1]

Parameter
100 mg
Oral

200 mg
Oral

200 mg IV
(Alatrofloxacin)

300 mg IV
(Alatrofloxacin)

Cmax (µg/mL) 1.0 ± 0.3 2.1 ± 0.5 2.7 ± 0.4 3.6 ± 0.6

Tmax (hrs) 0.9 ± 0.4 1.8 ± 0.9 1.0 ± 0.0 1.3 ± 0.4

AUC (µg•h/mL) 11.2 ± 2.2 26.7 ± 7.5 28.1 ± 5.1 46.1 ± 5.2

Half-Life (hrs) 9.1 9.6 9.4 11.2

Renal Clearance
(mL/hr/kg)

— — 6.5 ± 3.5 6.9 ± 0.5

Table 2: Multiple Dose Parameters and Distribution [2] [1] [3]
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Parameter Value or Finding

Bioavailability (Oral) ~88% [1]

Protein Binding ~76% (concentration-independent) [1]

Volume of Distribution (Vdss) 1.2 - 1.6 L/kg [4] [1] [3]

Fecal Excretion (unchanged drug) ~43% [2]

Urinary Excretion (unchanged drug) ~5.9% [2]

| Tissue Distribution (Tissue/Fluid : Serum Ratio) | Bronchial Macrophages: 24.1 Lung Epithelial Lining

Fluid: 5.8 Whole Lung: 2.1 [1] |

Metabolism and Elimination

Trovafloxacin undergoes extensive metabolism in the liver, with minimal contribution from cytochrome

P450 oxidative pathways [2] [1]. The primary route of elimination is non-renal, through hepatic conjugation

[2]. The following diagram illustrates the metabolic fate and excretion of a single oral dose of trovafloxacin

in humans, based on data from a study of four healthy male volunteers [2].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.drugs.com/pro/trovan.html
https://www.drugs.com/pro/trovan.html
https://pubmed.ncbi.nlm.nih.gov/9758287/
https://www.drugs.com/pro/trovan.html
https://pubmed.ncbi.nlm.nih.gov/10772370/
https://pubmed.ncbi.nlm.nih.gov/9935250/
https://pubmed.ncbi.nlm.nih.gov/9935250/
https://www.drugs.com/pro/trovan.html
https://pubmed.ncbi.nlm.nih.gov/9935250/
https://www.drugs.com/pro/trovan.html
https://pubmed.ncbi.nlm.nih.gov/9935250/
https://pubmed.ncbi.nlm.nih.gov/9935250/
https://www.smolecule.com/products/s545988?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


200 mg Oral Dose
Trovafloxacin

Hepatic Metabolism
(Phase II Conjugation)

Urine Excretion
(23.1% of dose)

Feces Excretion
(63.3% of dose)

• Trovafloxacin Glucuronide: 12.8%
• Unchanged Drug: 5.9%

• Unchanged Drug: 43.2%
• N-acetyl Metabolite: 9.2%
• N-sulfate Metabolite: 3.9%

Click to download full resolution via product page

Trovafloxacin Metabolism and Excretion Pathways [2].

Experimental Protocols

The pharmacokinetic profile of trovafloxacin was established through specific clinical studies. Here are the

methodologies for two key experiments:

1. Study of Metabolism and Excretion in Healthy Volunteers [2]

Objective: To examine the metabolism and excretion pathways of trovafloxacin.
Subjects: Four healthy male volunteers.

Dosing: A single, oral 200-mg dose of radiolabeled (C14) trovafloxacin.
Sample Collection: Blood, urine, and feces were collected.

Analytical Methods:
Trovafloxacin in urine and serum was quantified using High-Performance Liquid
Chromatography (HPLC) with ultraviolet (UV) detection.
Metabolites in serum, urine, and feces were identified using reverse-phase HPLC coupled
with Mass Spectrometry (HPLC/MS).
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Radioactivity in samples was measured by liquid scintillation counting to determine total

recovery.

2. Study of Biliary Excretion in Surgical Patients [2]

Objective: To compare the concentrations of trovafloxacin and its metabolites in bile versus serum.

Subjects: Three patients with indwelling nasobiliary tubes (who had undergone recent hepatobiliary
surgery).

Dosing: A single 200-mg oral dose of trovafloxacin.
Sample Collection: Serial samples of blood and bile were collected.

Analytical Methods:
Trovafloxacin and its N-acetyl metabolite in bile were analyzed using HPLC with UV and Mass
Spectrometric detection (HPLC/UV/MS).

Critical Safety Notice

It is crucial to note that trovafloxacin (Trovan) has been associated with serious and fatal liver injury [1]

[5]. This risk led to significant market restrictions. Its use should be reserved only for treating serious, life- or

limb-threatening infections in an inpatient setting, and only when no safer alternative antimicrobial therapy

is available [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [what is the pharmacokinetic profile of trovafloxacin]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b545988#what-is-the-

pharmacokinetic-profile-of-trovafloxacin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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